Cas no 52642-40-7 (1,2-Benzenedicarboxylicacid, sulfo-, trisodium salt (9CI))
52642-40-7 structure
Product Name:1,2-Benzenedicarboxylicacid, sulfo-, trisodium salt (9CI)
CAS No:52642-40-7
MF:C8H3Na3O7S
MW:312.139534235001
CID:377533
PubChem ID:6452684
Update Time:2025-04-19
1,2-Benzenedicarboxylicacid, sulfo-, trisodium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylicacid, sulfo-, trisodium salt (9CI)
- SULFOPHTHALIC ACID TRISODIUM SALT
- trisodium sulphonatophthalate
- trisodium,3-sulfonatophthalate
- EINECS 258-066-3
- W-111053
- DTXSID90200618
- NS00020208
- 52642-40-7
-
- Inchi: 1S/C8H6O7S.3Na/c9-7(10)4-2-1-3-5(16(13,14)15)6(4)8(11)12;;;/h1-3H,(H,9,10)(H,11,12)(H,13,14,15);;;/q;3*+1/p-3
- InChI Key: ADQZBWJHUFQOBT-UHFFFAOYSA-K
- SMILES: S(C1C=CC=C(C(=O)[O-])C=1C(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]
Computed Properties
- Exact Mass: 311.929257
- Monoisotopic Mass: 311.929257
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 369
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 146
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
1,2-Benzenedicarboxylicacid, sulfo-, trisodium salt (9CI) Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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